Methyl 4-methyl-3-(pyrrol-1-yl)thiophene-2-carboxylate

• Molecular Formula: C11H11NO2S
• Molecular Weight: 221.28 g/mol
• IUPAC Name: methyl 4-methyl-3-pyrrol-1-ylthiophene-2-carboxylate
• InChI: InChI=1S/C11H11NO2S/c1-8-7-15-10(11(13)14-2)9(8)12-5-3-4-6-12/h3-7H,1-2H3
• InChI Key: GFINFHUMZPIJEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1N2C=CC=C2)C(=O)OC

Description

Methyl 4-methyl-3-(pyrrol-1-yl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C11H11NO2S and its molecular weight is 221.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

43.8 g (0.292 mol) of 4-chloropyridine hydrochloride and 38.59 g (0.292 mol) of 2,5-dimethoxytetrahydrofuran are stirred for 10 minutes at room temperature in 600 ml of dioxane. 50 g (0.292 mol) of methyl 4-methyl-3-aminothiophene-2-carboxylate are added and the suspension is heated at reflux for 3 hours. The dioxane is removed under reduced pressure, and the residue is taken up in 1 liter of water and then extracted with 1 liter of diethyl ether. The ethereal phase is washed with water, decanted off, dried over magnesium sulfate, rendered colourless with animal charcoal and concentrated under reduced pressure to yield the title compound.